Cas no 22948-71-6 (1H-Isoindole, 2,5-dimethyl-1,3-diphenyl-)

22948-71-6 structure
Product name:1H-Isoindole, 2,5-dimethyl-1,3-diphenyl-
1H-Isoindole, 2,5-dimethyl-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Isoindole, 2,5-dimethyl-1,3-diphenyl-
- 2,5-dimethyl-1,3-diphenyl-1,3-dihydroisoindole
- 22948-71-6
- 2,5-Dimethyl-1,3-diphenyl-2,3-dihydro-1H-isoindole
- DTXSID80782099
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- Inchi: InChI=1S/C22H21N/c1-16-13-14-19-20(15-16)22(18-11-7-4-8-12-18)23(2)21(19)17-9-5-3-6-10-17/h3-15,21-22H,1-2H3
- InChI Key: WNNQPZRNHAHWAC-UHFFFAOYSA-N
- SMILES: CC1=CC2=C(C=C1)C(N(C2C3=CC=CC=C3)C)C4=CC=CC=C4
Computed Properties
- Exact Mass: 299.16753
- Monoisotopic Mass: 299.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
- XLogP3: 5.1
Experimental Properties
- PSA: 3.24
1H-Isoindole, 2,5-dimethyl-1,3-diphenyl- Related Literature
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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5. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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9. Back matter
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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